4-(2,3-Dichlorophenyl)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(2,3-dichlorophenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C13H8Cl2O3/c14-10-3-1-2-9(12(10)15)8-5-4-7(13(17)18)6-11(8)16/h1-6,16H,(H,17,18)
• InChI Key: NOEFIIPMOOQADE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C13H8Cl2O3
• DSSTOX Substance ID: DTXSID30691182
• Molecular Weight: 283.10 g/mol
• CAS RN: 1261913-57-8

Description

4-(2,3-Dichlorophenyl)-3-hydroxybenzoic acid (DCPA) is a phenylhydroxybenzoic acid derivative with a wide range of applications in scientific research. It is a white, crystalline powder with a molecular weight of 270.07 g/mol and a melting point of 97-99°C. DCPA is a versatile compound that can be used in various applications including synthesis, biological research, and analytical chemistry.

Mechanism of Action

The mechanism of action of 4-(2,3-Dichlorophenyl)-3-hydroxybenzoic acid, 95% in scientific research is not well understood. However, it is believed to interact with enzymes, proteins, and other molecules in the cell to produce a variety of biochemical and physiological effects. It is thought to act as an inhibitor of certain enzymes and proteins, as well as a substrate for others.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,3-Dichlorophenyl)-3-hydroxybenzoic acid, 95% have been studied in various organisms including plants, fungi, and bacteria. In plants, 4-(2,3-Dichlorophenyl)-3-hydroxybenzoic acid, 95% has been shown to inhibit the growth of certain fungi, as well as to reduce the activity of certain enzymes. In fungi, 4-(2,3-Dichlorophenyl)-3-hydroxybenzoic acid, 95% has been shown to inhibit the growth of certain bacteria, as well as to reduce the activity of certain enzymes. In bacteria, 4-(2,3-Dichlorophenyl)-3-hydroxybenzoic acid, 95% has been shown to inhibit the growth of certain bacteria, as well as to reduce the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,3-Dichlorophenyl)-3-hydroxybenzoic acid, 95% in lab experiments include its availability, low cost, and ease of use. It is a versatile compound that can be used in a variety of applications. However, there are some limitations to consider when using 4-(2,3-Dichlorophenyl)-3-hydroxybenzoic acid, 95% in lab experiments. It is a toxic compound and should be handled with care. It is also not soluble in water, so it should be used in a solvent such as ethanol or methanol.

Future Directions

There are many potential future directions for research involving 4-(2,3-Dichlorophenyl)-3-hydroxybenzoic acid, 95%. These include further investigation into its mechanism of action, its effects on various organisms, and its potential applications in drug development. Additionally, further research could be conducted into its potential use as a reagent in analytical chemistry and its ability to act as a substrate for enzymes. Finally, further research could be conducted into its potential uses in the synthesis of heterocyclic compounds and other organic compounds.

Synthesis Methods

4-(2,3-Dichlorophenyl)-3-hydroxybenzoic acid, 95% can be synthesized from the reaction of 2,3-dichlorobenzoic acid with hydroxylamine in the presence of a base such as sodium hydroxide. The reaction is carried out at a temperature of 80-90°C for 1-2 hours. The product is then purified by recrystallization from ethanol and dried.

Scientific Research Applications

4-(2,3-Dichlorophenyl)-3-hydroxybenzoic acid, 95% has been used in a variety of scientific research applications including organic synthesis, analytical chemistry, and biochemistry. In organic synthesis, it has been used as a starting material for the synthesis of various compounds and as a reactant in the synthesis of heterocyclic compounds. In analytical chemistry, it has been used as a reagent in the determination of trace metals and as a chromogenic reagent in spectrophotometric assays. In biochemistry, it has been used as a substrate for enzymes and as an inhibitor of several enzymes.